N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)pentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antiarrhythmic Effects and Pharmacokinetics
Pentisomide, a structurally related compound, exhibits significant antiarrhythmic effects in vivo, with its efficacy dependent on plasma concentration. This illustrates the potential of related compounds in developing treatments for arrhythmias. The dose-dependent inhibition of arrhythmias underscores the importance of understanding the pharmacokinetics and pharmacodynamics for therapeutic application (Hachisu et al., 1995).
Amyloid-β Production Inhibition
PF-3084014, another related compound, is a novel γ-secretase inhibitor that demonstrates a significant reduction in amyloid-β production, a key factor in Alzheimer's disease pathology. This finding points towards the utility of these compounds in exploring treatments for neurodegenerative diseases (Lanz et al., 2010).
Solubility in Ionic Solutions
Research on the solubility of fatty acid amides, including n-pentanamide, in aqueous salt solutions, provides critical insights into the conformational stability of biological macromolecules. This has implications for the formulation of pharmaceutical compounds and understanding their behavior in different environments (Hamabata et al., 1973).
Enantioselective Synthesis
The enantioselective synthesis of tetrahydropyrano[2,3-c]pyrazoles through a domino Michael-hemiacetalization reaction highlights the synthetic versatility of pyrazole derivatives. Such methodologies can be pivotal in the development of enantiomerically pure compounds for pharmaceutical applications (Maity & Pan, 2017).
Antitumor, Antifungal, and Antibacterial Activities
Pyrazole derivatives have been identified with potent antitumor, antifungal, and antibacterial activities. The structural characteristics of these compounds, such as N-((1h-pyrazol-1-yl) methyl) pyrimidin-2-amine, provide a foundation for the development of new therapeutic agents with specific pharmacophore sites targeting various diseases (Titi et al., 2020).
Metabolic Profiles and Stability
The metabolic profiling and stability studies of tetrahydropiperine, an aryl-pentanamide compound, across different species provide valuable information for drug development, ensuring the safety and efficacy of pharmaceutical agents derived from similar structures (Chen & Li, 2020).
Properties
IUPAC Name |
N-[(1-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]pentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O2/c1-3-4-5-13(17)14-8-11-10-9-18-7-6-12(10)16(2)15-11/h3-9H2,1-2H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITBBSZFLDMCIJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NCC1=NN(C2=C1COCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.